Cas no 115051-66-6 (Ethanethioic acid, S-(3-hydroxypropyl) ester)

Ethanethioic acid, S-(3-hydroxypropyl) ester, is a sulfur-containing organic compound characterized by its thioester and hydroxyl functional groups. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. The presence of both thioester and hydroxyl moieties allows for versatile chemical transformations, including acyl transfer reactions and further derivatization. Its balanced polarity enhances solubility in a range of organic solvents, facilitating its use in homogeneous reaction systems. The compound’s stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial processes requiring controlled functional group manipulation.

Ethanethioic acid, S-(3-hydroxypropyl) ester structure

115051-66-6 structure

Product Name:Ethanethioic acid, S-(3-hydroxypropyl) ester

CAS No:115051-66-6

MF:C₅H₁₀O₂S

MW:134.196700572968

MDL:MFCD30084688

CID:1202641

PubChem ID:537921

Update Time:2025-06-07

Ethanethioic acid, S-(3-hydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

- Ethanethioic acid, S-(3-hydroxypropyl) ester
- AKOS037646097
- AS-66412
- Thioacetic acid S-(3-hydroxypropyl) ester
- ADIJNQVLNHDJIF-UHFFFAOYSA-N
- 1-[(3-hydroxypropyl)sulfanyl]ethan-1-one
- 115051-66-6
- S-(3-hydroxypropyl)-thioacetate
- S-(3-Hydroxypropyl)ethanethioate
- CHEBI:192554
- S-(3-Hydroxypropyl) thioacetate
- SCHEMBL1583410
- 1-[(3-hydroxypropyl)sulfanyl]ethanone
- S-(3-Hydroxypropyl) ethanethioate #
- S-(3-Hydroxypropyl) ethanethioate
- D86667
- ethanethioic acid S-(3-hydroxypropyl) ester
- MDL： MFCD30084688
- Inchi： 1S/C5H10O2S/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
- InChI Key： ADIJNQVLNHDJIF-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCCO

Computed Properties

Exact Mass: 134.0402
Monoisotopic Mass: 134.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 72.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

Ethanethioic acid, S-(3-hydroxypropyl) ester Pricemore >>

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